Cas no 210297-47-5 (5-(piperazine-1-sulfonyl)isoquinoline dihydrochloride)

• Product Name: 5-(piperazine-1-sulfonyl)isoquinoline dihydrochloride
• CAS No: 210297-47-5
• MF: C₁₃H₁₇Cl₂N₃O₂S
• MW: 350.263979673386
• CID: 1402155
• PubChem ID: 13135529
• Update Time: 2025-05-25

5-(piperazine-1-sulfonyl)isoquinoline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(1-Piperazinylsulfonyl)isoquinoline dihydrochloride
• HA-100 (hydrochloride)
• 5-(piperazine-1-sulfonyl)isoquinoline dihydrochloride
• s2964
• AT42563
• AKOS027378470
• Z2417559498
• 210297-47-5
• HA-100 Hydrochloride
• HY-12880
• 5-piperazin-1-ylsulfonylisoquinoline;dihydrochloride
• 1-(5-Isoquinolinesulfonyl)piperazine, dihydrochloride
• DA-63999
• CS-0012739
• HA-100 (Dihydrochloride)
• SCHEMBL5176161
• EN300-140337
• ha-100
• 1-(5-Isoquinolinylsulfonyl)piperazine 2HCl
• HA-100 dihydrochloride
• C13H17Cl2N3O2S
• 5-(Piperazin-1-ylsulfonyl)isoquinoline dihydrochloride

• Inchi： 1S/C13H15N3O2S.2ClH/c17-19(18,16-8-6-14-7-9-16)13-3-1-2-11-10-15-5-4-12(11)13;;/h1-5,10,14H,6-9H2;2*1H
• InChI Key： ZKQAPKKKTQCVKG-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1=CC=CC2C=NC=CC1=2)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 349.0418534g/mol
• Monoisotopic Mass: 349.0418534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 5-(piperazine-1-sulfonyl)isoquinoline dihydrochloride

Comprehensive Overview of 5-(piperazine-1-sulfonyl)isoquinoline dihydrochloride (CAS No. 210297-47-5)

5-(piperazine-1-sulfonyl)isoquinoline dihydrochloride (CAS No. 210297-47-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperazine-sulfonyl and isoquinoline structural motifs, is widely explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor scaffold or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

The molecular structure of 5-(piperazine-1-sulfonyl)isoquinoline dihydrochloride combines a sulfonamide linker with a piperazine ring, enhancing its solubility and bioavailability—a critical factor in modern drug design. Its dihydrochloride salt form further improves stability, making it suitable for high-throughput screening (HTS) and medicinal chemistry optimization. Recent studies highlight its relevance in addressing neurodegenerative diseases and cancer signaling pathways, topics frequently searched in academic and industrial databases.

In the context of AI-driven drug discovery, this compound exemplifies how computational tools like molecular docking and QSAR modeling accelerate lead identification. Its isoquinoline core is a privileged structure in medicinal chemistry, often associated with bioactive molecules targeting enzymes or receptors. This aligns with growing user queries about "small molecule inhibitors" or "fragment-based drug design," reflecting industry demand for novel therapeutic candidates.

From a synthetic perspective, 5-(piperazine-1-sulfonyl)isoquinoline dihydrochloride is synthesized via sulfonylation reactions between piperazine derivatives and isoquinoline precursors. Its purity and characterization are typically verified using HPLC, NMR, and mass spectrometry—techniques central to quality control in pharmaceutical manufacturing. These methods resonate with searches for "analytical validation" or "CMC strategies" in drug development.

Beyond its pharmacological potential, the compound’s physicochemical properties (e.g., logP, pKa) are critical for ADMET profiling, a recurring theme in preclinical research forums. Its compatibility with lipophilic efficiency (LipE) metrics makes it a candidate for optimizing blood-brain barrier penetration—a hotspot in neurology drug discussions. Such attributes address frequent queries like "CNS drug design challenges" or "improving drug-like properties."

In summary, 5-(piperazine-1-sulfonyl)isoquinoline dihydrochloride (CAS No. 210297-47-5) represents a versatile building block in drug discovery pipelines, bridging chemical biology and therapeutic innovation. Its interdisciplinary relevance ensures sustained interest across academia, biotech, and pharma, positioning it as a key player in addressing unmet medical needs through rational drug design.